Cas no 1203682-59-0 (8-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline)

8-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline structure
1203682-59-0 structure
Product Name:8-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
CAS No:1203682-59-0
MF:C11H14BrN
MW:240.139562129974
MDL:MFCD16618986
CID:1031282
PubChem ID:71304078
Update Time:2025-09-27

8-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 8-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
    • 8-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline
    • DB-318413
    • DTXSID20745183
    • AKOS016845298
    • 1203683-45-7
    • 1203682-59-0
    • EN300-7549597
    • J-519389
    • MDL: MFCD16618986
    • Inchi: 1S/C11H14BrN/c1-11(2)7-13-6-8-9(11)4-3-5-10(8)12/h3-5,13H,6-7H2,1-2H3
    • InChI Key: NNAZVIVENNJMRU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1CNCC2(C)C

Computed Properties

  • Exact Mass: 239.03096g/mol
  • Monoisotopic Mass: 239.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12Ų

8-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

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Chemenu
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eNovation Chemicals LLC
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Enamine
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Enamine
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Enamine
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